N-(2-chloro-4,6-dimethylphenyl)-3-(4-fluorophenyl)acrylamide

• IUPAC Name: (E)-N-(2-chloro-4,6-dimethylphenyl)-3-(4-fluorophenyl)prop-2-enamide
• InChI: InChI=1S/C17H15ClFNO/c1-11-9-12(2)17(15(18)10-11)20-16(21)8-5-13-3-6-14(19)7-4-13/h3-10H,1-2H3,(H,20,21)/b8-5+
• InChI Key: BTCJETJXWOVHIS-VMPITWQZSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)Cl)NC(=O)C=CC2=CC=C(C=C2)F)C
• Isomeric SMILES: CC1=CC(=C(C(=C1)Cl)NC(=O)/C=C/C2=CC=C(C=C2)F)C
• Molecular Formula: C17H15ClFNO
• Molecular Weight: 303.8 g/mol

Description

N-(2-chloro-4,6-dimethylphenyl)-3-(4-fluorophenyl)acrylamide is a useful research compound. Its molecular formula is C17H15ClFNO and its molecular weight is 303.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 303.0826200 g/mol and the complexity rating of the compound is 379. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Polymer Science Applications

Acrylamide derivatives, such as N-(2-chloro-4,6-dimethylphenyl)-3-(4-fluorophenyl)acrylamide, have been extensively studied for their unique properties and applications in polymer science. These compounds can be used to create self-assembled aggregates that selectively recognize and transfer hydrophilic amino and N,N-dimethylamino compounds from aqueous solutions to organic media, showcasing their potential in chemical separations and sensor technologies (Sawada et al., 2000). Additionally, they are involved in the synthesis of electrochromic and electrofluorescent materials with potential applications in smart windows, displays, and sensors, demonstrating the adaptability of acrylamide derivatives in creating materials with novel optical properties (Ningwei Sun et al., 2016).

Biochemical Applications

In biochemistry, acrylamide derivatives are utilized in techniques such as fluorescence quenching studies to determine the exposure of tryptophanyl residues in proteins. This application is critical for understanding protein structure and dynamics, as well as for studying protein-protein interactions (Eftink & Ghiron, 1976). The controlled polymerization of (meth)acrylamides by atom transfer radical polymerization (ATRP) is another vital research area. This process allows for the creation of polymers with precise molecular weights and structures, which are essential for developing drug delivery systems and other biomedical applications (Teodorescu & Matyjaszewski, 2000).

Sensing and Detection

Acrylamide derivatives have also been applied in the development of sensitive and selective sensors for detecting various chemical compounds and ions. For instance, polymeric films incorporating acrylamide derivatives have been used for the colorimetric detection of nerve agent mimics and ammonia vapor, highlighting the potential of these materials in environmental monitoring and security (T. N. Annisa et al., 2020).